
physical properties of crystalline
Galactonolactone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Galactonolactone

Cat. No.: B1212098 Get Quote

An In-depth Technical Guide on the Physical Properties of Crystalline Galactonolactone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

crystalline galactonolactone. It is intended to be a valuable resource for researchers,

scientists, and professionals involved in drug development and related fields. This document

summarizes key quantitative data, details relevant experimental protocols, and visualizes

associated biochemical pathways.

Core Physical Properties
Crystalline galactonolactone exists in various isomeric forms, primarily as D- and L-

enantiomers and as 1,4-lactone (γ-lactone) or 1,5-lactone (δ-lactone) ring structures. The

physical properties can vary significantly between these isomers.

General Properties
Property Value Source(s)

Chemical Formula C₆H₁₀O₆ [1][2][3]

Molecular Weight 178.14 g/mol [1][2][3]

Appearance White crystalline powder [1]

Taste Slightly sweet [1]
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Melting Point
The melting point is a critical indicator of purity for crystalline solids. There is some variation in

the reported melting points for D-galactono-1,4-lactone.

Isomer Melting Point (°C) Source(s)

D-Galactono-1,4-lactone 97-100 [1]

137

L-Galactono-1,4-lactone 134

Solubility
Isomer Solubility Source(s)

D-Galactono-1,4-lactone Soluble in water [1]

Galactonolactone (Predicted) 583 g/L in water

Optical Rotation
Optical rotation is a key characteristic of chiral molecules like galactonolactone. The specific

rotation is dependent on the isomer, concentration, solvent, temperature, and the wavelength

of the light used.

Isomer
Specific Rotation
([α]D)

Conditions Source(s)

L-Galactono-1,4-

lactone
+78.0 ± 3.0° c = 1 in H₂O

D-Galactono-1,4-

lactone

Not available in cited

literature
-

D-Galactono-1,5-

lactone

Not available in cited

literature
-
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Experimental Protocols
This section outlines the detailed methodologies for determining the key physical properties of

crystalline galactonolactone.

Crystallization of Galactonolactone
A general procedure for the crystallization of sugar lactones can be adapted for

galactonolactone.[4]

Objective: To obtain pure crystals of galactonolactone suitable for physical property analysis.

Apparatus and Materials:

Crude galactonolactone

Ethanol (EtOH), aqueous ethanol, methanol (MeOH), or ethyl acetate (EtOAc)

Beaker or flask

Heating plate with magnetic stirrer

Filtration apparatus (e.g., Büchner funnel)

Crystallization dish

Vacuum desiccator

Procedure:

Dissolution: Dissolve the crude galactonolactone in a minimal amount of the chosen hot

solvent (e.g., EtOH, aqueous EtOH, MeOH, or EtOAc). Stir continuously to ensure complete

dissolution.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove

them.

Cooling and Crystallization: Allow the hot, saturated solution to cool slowly to room

temperature. Crystal formation should begin as the solution cools and becomes
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supersaturated. For further crystallization, the solution can be placed in a refrigerator.

Crystal Harvesting: Once a sufficient quantity of crystals has formed, collect them by vacuum

filtration using a Büchner funnel.

Washing: Wash the collected crystals with a small amount of cold solvent to remove any

remaining impurities from the mother liquor.

Drying: Dry the crystals thoroughly in a vacuum desiccator to remove any residual solvent.

Melting Point Determination
The capillary method is a standard technique for determining the melting point of a crystalline

solid.[5][6][7]

Objective: To determine the melting point range of crystalline galactonolactone.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Crystalline galactonolactone sample

Spatula

Mortar and pestle (if the sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the crystalline galactonolactone is a fine, dry powder. If

necessary, gently grind the crystals using a mortar and pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

pack a small amount of the solid into the tube. The packed sample height should be

approximately 2-3 mm.
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Placing the Sample in the Apparatus: Insert the capillary tube into the heating block of the

melting point apparatus.

Heating:

For an unknown sample, perform a rapid heating to get an approximate melting point

range.

For a more accurate determination, heat the block rapidly to about 15-20°C below the

expected melting point.

Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium

between the sample and the thermometer.

Observation and Recording:

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire solid has turned into a clear liquid (the end of

the melting range).

Reporting: Report the melting point as a range from the temperature of initial melting to the

temperature of complete melting.

Optical Rotation Measurement (Polarimetry)
Polarimetry is used to measure the angle of rotation of plane-polarized light caused by an

optically active substance in solution.[8][9][10]

Objective: To determine the specific rotation of a crystalline galactonolactone isomer.

Apparatus and Materials:

Polarimeter
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Polarimeter cell (sample tube) of a known path length (e.g., 1 dm)

Sodium D-line lamp (589 nm) or other monochromatic light source

Volumetric flask

Analytical balance

Crystalline galactonolactone sample

Solvent (e.g., deionized water)

Procedure:

Solution Preparation:

Accurately weigh a known mass of the crystalline galactonolactone.

Dissolve the sample in a known volume of the solvent in a volumetric flask to prepare a

solution of a specific concentration (c), typically in g/mL.

Instrument Calibration (Zeroing):

Fill the polarimeter cell with the pure solvent.

Place the cell in the polarimeter and take a reading. This is the zero or blank reading.

Sample Measurement:

Rinse the polarimeter cell with a small amount of the prepared galactonolactone solution

and then fill the cell with the solution, ensuring no air bubbles are present.

Place the filled cell in the polarimeter.

Measure the observed angle of rotation (α).

Calculation of Specific Rotation:

The specific rotation ([α]) is calculated using the Biot's law equation: [α] = α / (l * c) where:
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α is the observed rotation in degrees.

l is the path length of the polarimeter cell in decimeters (dm).

c is the concentration of the solution in g/mL.

Reporting: The specific rotation should be reported with the temperature (T) and wavelength

(λ) of the measurement, for example, [α]D²⁰, where D refers to the sodium D-line and 20 is

the temperature in degrees Celsius.

X-ray Crystallography
Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional

atomic structure of a crystalline solid.[11][12][13]

Objective: To determine the precise molecular structure and crystal packing of

galactonolactone.

Apparatus and Materials:

Single-crystal X-ray diffractometer

X-ray source (e.g., Mo or Cu Kα radiation)

Goniometer head

Microscope

Cryo-cooling system (optional, for sensitive crystals)

A suitable single crystal of galactonolactone (typically 0.1-0.3 mm in size)

Procedure:

Crystal Selection and Mounting:

Under a microscope, select a single, well-formed crystal with sharp edges and no visible

defects.
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Mount the selected crystal on a goniometer head using a suitable adhesive or in a cryo-

loop.

Data Collection:

Mount the goniometer head on the diffractometer.

Center the crystal in the X-ray beam.

A beam of monochromatic X-rays is directed at the crystal.

The crystal is rotated, and the diffraction pattern (the angles and intensities of the

diffracted X-rays) is recorded by a detector.

Structure Solution and Refinement:

The collected diffraction data is processed to determine the unit cell dimensions and space

group of the crystal.

The positions of the atoms within the unit cell are determined using computational

methods (structure solution).

The initial structural model is refined against the experimental data to obtain a final,

accurate three-dimensional structure.

Analysis: The final structure provides precise information on bond lengths, bond angles, and

intermolecular interactions within the crystal lattice.

Visualization of Biological Pathways
Galactonolactone is an intermediate in key metabolic pathways. The following diagrams,

generated using the DOT language, illustrate its involvement.

Galactose Metabolism Pathway
This diagram illustrates the Leloir pathway for galactose metabolism, where galactose is

converted into glucose-1-phosphate. Galactonolactone is an intermediate in an alternative

pathway of galactose oxidation.[5][7][14]
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Caption: Overview of the main (Leloir) and alternative oxidative pathways of galactose

metabolism.

Ascorbic Acid (Vitamin C) Biosynthesis in Plants
In plants, one of the major pathways for ascorbic acid biosynthesis proceeds via L-galactose,

with L-galactono-1,4-lactone as a key intermediate.[15]
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Caption: The L-galactose pathway for ascorbic acid biosynthesis in plants.

Enzyme Inhibition Workflow
Galactonolactone and its derivatives are known to act as enzyme inhibitors, for example, of β-

galactosidase. A typical workflow to study enzyme inhibition is depicted below.[16]
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Enzyme and Substrate Selection

Develop Enzyme Assay

Measure Uninhibited
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Caption: A generalized workflow for studying the enzyme inhibitory effects of

galactonolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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